Cas no 89901-03-1 (Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate)

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate structure

89901-03-1 structure

Product name:Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate

CAS No:89901-03-1

MF:C₁₄H₁₁BrO₂

MW:291.139943361282

MDL:MFCD00496638

CID:61328

PubChem ID:329763914

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4'-bromo-[1,1'-biphenyl]-4-carboxylate
- Methyl 4-Bromo[1,1-Biphenyl]-4-Carboxylate
- Methyl 4'-bromobiphenyl-4-carboxylate
- methyl 4-(4-bromophenyl)benzoate
- Methyl 4'-bromo[1,1'-biphenyl]-4-carboxylate
- [1,1'-Biphenyl]-4-carboxylicacid,4'-bromo-,methyl ester
- 4'-Brom-biphenyl-4-carbonsaeure-methylester
- 4-bromobiphenyl-4-carboxylic acid methyl ester
- methyl 4-(4'-bromophenyl)benzoate
- 4′-Bromobiphenyl-4-carboxylic acid methyl ester
- Methyl 4′-bromo[1,1′-biphenyl]-4-carboxylate (ACI)
- 4′-Bromo-1,1′-biphenyl-4-carboxylic acid methyl ester
- Methyl 4′-bromobiphenyl-4-carboxylate
- MFCD00496638
- 4'-Bromo-biphenyl-4-carboxylic acid methyl ester
- DB-078544
- 2W-0305
- SCHEMBL2386975
- Methyl 4-(4-bromophenyl)benzoate, 95%
- Methyl4'-bromo-[1,1'-biphenyl]-4-carboxylate
- 89901-03-1
- DTXSID30353273
- AKOS002679587
- [1,1'-Biphenyl]-4-carboxylic acid, 4'-bromo-, methyl ester
- [1,1'-Biphenyl]-4-carboxylicacid, 4'-bromo-, methyl ester
- CS-0131255
- YSZC804
- J-522311
- methyl 4'-bromo-biphenyl-4-carboxylate
- Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate
- MDL： MFCD00496638
- Inchi： 1S/C14H11BrO2/c1-17-14(16)12-4-2-10(3-5-12)11-6-8-13(15)9-7-11/h2-9H,1H3
- InChI Key： JHNMJLKCONRGMK-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C2C=CC(Br)=CC=2)=CC=1)OC

Computed Properties

Exact Mass: 289.99400
Monoisotopic Mass: 289.994242
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 26.3
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Density: 1.394
Melting Point: 140-146 °C
Boiling Point: 382.7°C at 760 mmHg
Flash Point: 185.3°C
Refractive Index: 1.588
Water Partition Coefficient: Slightly soluble in water.
PSA: 26.30000
LogP: 3.90270

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H318-H410
Warning Statement： P273-P280-P305+P351+P338-P501
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：2
Hazard Category Code： 41-50/53
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R36/37/38
Storage Condition：Store at room temperature

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB158128-10 g	Methyl 4'-bromo[1,1'-biphenyl]-4-carboxylate, 95%; .	89901-03-1	95%	10g	€871.50	2023-05-08
abcr	AB158128-20 g	Methyl 4'-bromo[1,1'-biphenyl]-4-carboxylate, 95%; .	89901-03-1	95%	20g	€1566.20	2023-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1201895-100mg	Methyl 4'-bromobiphenyl-4-carboxylate	89901-03-1	97%	100mg	￥43.00	2024-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M85800-1g	Methyl 4-bromobiphenyl-4-carboxylate	89901-03-1		1g	¥762.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M85800-5g	Methyl 4-bromobiphenyl-4-carboxylate	89901-03-1		5g	¥3002.0	2021-09-08
AK Scientific	AMTDA025-250mg	4'-Bromo-biphenyl-4-carboxylic acid methyl ester	89901-03-1	98% (GC)	250mg	$38	2025-02-18
Cooke Chemical	F709823-1g	Methyl 4'-bromobiphenyl-4-carboxylate	89901-03-1	95	1g	RMB 1527.20	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1201895-5g	Methyl 4'-bromobiphenyl-4-carboxylate	89901-03-1	97%	5g	￥1184.00	2024-04-26
abcr	AB158128-5g	Methyl 4'-bromo[1,1'-biphenyl]-4-carboxylate, 95%; .	89901-03-1	95%	5g	€248.70	2024-06-10
abcr	AB158128-25g	Methyl 4'-bromo[1,1'-biphenyl]-4-carboxylate, 95%; .	89901-03-1	95%	25g	€868.20	2024-06-10

Methyl 4'-Bromo-1,1'-biphenyl-4-carboxylate Production Method

Production Method 1

5731-11-3

89901-03-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Toluene ; 1 h, reflux
1.2 -

Reference

: Exploiting orientation-selective DEER: determining molecular structure in systems containing Cu(II) centres

Bowen, Alice M.; Jones, Michael W.; Lovett, Janet E.; Gaule, Thembanikosi G.; McPherson, Michael J.; et al, Physical Chemistry Chemical Physics, 2016, 18(8), 5981-5994

Production Method 2

5731-11-3

89901-03-1

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine , 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride

Reference

: A Suite of Activity-Based Probes for Human Cytochrome P450 Enzymes

Wright, Aaron T.; Song, Joongyu D.; Cravatt, Benjamin F., Journal of the American Chemical Society, 2009, 131(30), 10692-10700

Production Method 3

14874-70-5

17333-82-3

99768-12-4

89901-03-1

Reaction Conditions

1.1 Catalysts: Chloro[tris[4-(trifluoromethyl)phenyl]phosphine-κP]gold Solvents: Methanol ; 16 h, rt

Reference

: Photosensitizer-Free, Gold-Catalyzed C-C Cross-Coupling of Boronic Acids and Diazonium Salts Enabled by Visible Light

Witzel, Sina; Xie, Jin; Rudolph, Matthias; Hashmi, A. Stephen K., Advanced Synthesis & Catalysis, 2017, 359(9), 1522-1528

Production Method 4

5731-11-3

89901-03-1

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 1 h, reflux
1.2 Solvents: Methanol ; rt

Reference

: Synthesis and pharmacological testing of polyaminoquinolines as blockers of the apamin-sensitive Ca2+-activated K+ channel (SKCa)

Fletcher, David I.; Ganellin, C. Robin; Piergentili, Alessandro; Dunn, Philip M.; Jenkinson, Donald H., Bioorganic & Medicinal Chemistry, 2007, 15(16), 5457-5479

Production Method 5

5731-11-3

89901-03-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 6 h, reflux

Reference

: The development of benzimidazole-based clickable probes for the efficient labeling of cellular protein arginine deiminases (PADs)

Nemmara, Venkatesh V.; Subramanian, Venkataraman; Muth, Aaron; Mondal, Santanu; Salinger, Ari J.; et al, ACS Chemical Biology, 2018, 13(3), 712-722

Production Method 6

50670-58-1

89901-03-1

Reaction Conditions

1.1 Solvents: Methanol ; 12 min, rt
1.2 Reagents: Manganese oxide (MnO2) ; 15 h, rt

Reference

: Design, synthesis, and validation of rigid linkers for bioactive peptides

Monguchi, Yasunari; Vagner, Josef; Handl, Heather L.; Jana, Umasish; Begay, Lucinda J.; et al, Tetrahedron Letters, 2005, 46(44), 7589-7592